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Compound of Interest

Compound Name: CAY10573

CAS No.: 853652-40-1

Cat. No.: B050235

Get Quote

Application Note: Preparation and Handling of CAY10573 Stock Solutions

Abstract
CAY10573 (CAS: 853652-40-1) is a potent pan-agonist of Peroxisome Proliferator-Activated

Receptors (PPARs), exhibiting activity against PPAR

, PPAR

, and PPAR

.[1][2] Unlike many small molecule inhibitors that easily dissolve at 10–100 mM, CAY10573
exhibits exceptionally low solubility in standard organic solvents (DMSO, DMF).

This protocol addresses the critical challenge of preparing stable stock solutions without

precipitation. Standard "generic" dissolution protocols will result in suspension failures. This

guide mandates a low-concentration stock strategy (max 1 mM) to ensure homogeneity and

experimental reproducibility.
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Property Data Notes

Compound Name CAY10573 PPAR Pan-Agonist

CAS Number 853652-40-1 Verified Identity

Molecular Weight 521.6 g/mol
High MW contributes to

hydrophobicity

Formula

C

H

NO

Lipophilic structure

Solubility (DMSO) ~0.5 mg/mL
CRITICAL LIMIT (approx.[1][2]

[3][4] 0.96 mM)

Solubility (DMF) ~0.3 mg/mL Lower than DMSO

Solubility (Ethanol) Poor
Not recommended for primary

stock

Solubility (PBS pH 7.2) < 10 µg/mL Essentially insoluble

Appearance Crystalline Solid White to off-white

⚠️ CRITICAL WARNING: Do NOT attempt to prepare a standard 10 mM or 50 mM stock

solution. The compound will not dissolve, or it will precipitate upon freezing, leading to

inconsistent dosing.

Protocol: Stock Solution Preparation
Objective: Prepare a stable 1 mM (approx. 0.5 mg/mL) stock solution in anhydrous DMSO.
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Reagents & Equipment
CAY10573 Solid: Store at -20°C; desiccate.

Solvent: High-grade Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%.

Equipment: Analytical balance (0.01 mg readability recommended), vortex mixer, ultrasonic

water bath (37°C capable).

Vessels: Amber glass vials (borosilicate) with Teflon-lined caps. Avoid polystyrene.

Calculations (Molarity vs. Mass)
Since the solubility limit is ~0.5 mg/mL, we target a 1 mM stock (0.52 mg/mL).

Example: Preparing 2 mL of 1 mM Stock

Step-by-Step Procedure
Equilibration: Remove CAY10573 vial from -20°C storage. Allow it to warm to room

temperature (RT) inside the desiccator for 30 minutes. Opening a cold vial causes

condensation, degrading the compound.

Weighing: Weigh approximately 1.0 mg of CAY10573 into a sterile amber glass vial. Record

the exact mass (e.g., 1.05 mg).

Volume Calculation: Calculate the exact volume of DMSO required to reach 1 mM.

If Mass = 1.05 mg:

(2.013 mL).

Solvent Addition: Add the calculated volume of Anhydrous DMSO to the vial.

Dissolution (Critical Step):

Vortex vigorously for 1 minute.

Sonicate in an ultrasonic water bath at 37°C for 10–15 minutes.
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Visual Check: Hold the vial up to a light source. The solution must be completely clear. If

particles are visible, continue sonicating.

Aliquot & Storage:

Dispense into small aliquots (e.g., 50–100 µL) in polypropylene microcentrifuge tubes.

Store at -20°C. Avoid repeated freeze-thaw cycles (max 1 cycle recommended).

Workflow Visualization
The following diagram illustrates the critical decision points in the solvation process.
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Figure 1: Critical workflow for dissolving CAY10573, emphasizing the solubility limit check.
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Application: Cell Culture Dilution
Because the stock is dilute (1 mM), you must carefully manage the final DMSO concentration in

your assay.

Target: Final DMSO concentration should generally be ≤ 0.1% to avoid solvent artifacts.

Constraint: With a 1 mM stock, a 1:1000 dilution yields 1 µM final concentration (0.1%

DMSO).

High Dose Requirement: If you need 10 µM (EC

for PPAR

is ~500 nM, so 10 µM is a common saturation dose), you must use a 1:100 dilution. This
results in 1% DMSO.[3]

Action: You must include a "Vehicle Control" containing 1% DMSO in your experimental

design to normalize for solvent effects.

Dilution Protocol (Example for 1 µM Final):

Prepare Assay Medium (e.g., DMEM + 10% FBS).

Add 1 µL of 1 mM CAY10573 Stock to 999 µL of Assay Medium.

Vortex immediately to disperse the hydrophobic compound before it can precipitate.

Apply to cells within 15 minutes.
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Observation Root Cause Corrective Action

Precipitate upon thawing Low solubility / Low temp

Warm tube to 37°C and

sonicate for 5 mins before

opening.

Cloudy in Aqueous Buffer "Crash-out" effect

Dilute dropwise while

vortexing. Do not exceed

solubility limit (~10 µM in

media).

Inconsistent Data Adsorption to plastics

Use glass vials for

intermediate dilution steps if

possible.

Yellowing of Stock Oxidation
Discard. DMSO stocks should

be colorless to faint yellow.
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PubChem.Compound Summary: CAY10573 (CID 11426466). Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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